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CAS No.: 12663-53-5

Cat. No.: B15550410

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and degradation

pathways of C.I. Vat Green 1 (also known as Jade Green, 16,17-dimethoxyviolanthrone).

Understanding the stability of this complex vat dye is critical for its application in various fields,

including textiles, and for assessing its environmental fate and potential toxicological

implications. This document summarizes available quantitative data, details experimental

protocols for stability testing, and elucidates the known degradation mechanisms through

signaling pathway diagrams.

Core Stability Profile
C.I. Vat Green 1 is a derivative of benzanthrone and is recognized for its excellent stability and

fastness properties, which are characteristic of anthraquinone-based vat dyes.[1][2] It is a dark

green solid that is insoluble in water.[3] The inherent stability of its large, conjugated aromatic

system contributes to its high resistance to chemical and physical degradation.
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Vat dyes, in general, exhibit good resistance to alkalis and moderate to high resistance to

oxidizing agents.[4] The stability in acidic conditions can vary depending on the specific dye.[4]

The dyeing process itself involves a reversible reduction and oxidation process. The insoluble

pigment form of the dye is chemically reduced to a soluble "leuco" form in an alkaline solution,

which has an affinity for cellulosic fibers. Subsequently, the leuco form is oxidized back to the

insoluble pigment within the fiber, resulting in high fastness.[5]

Quantitative Stability Data
Quantitative data on the stability of C.I. Vat Green 1 is primarily available in the form of fastness

ratings from standardized textile testing. These ratings provide a semi-quantitative measure of

the dye's resistance to various environmental and chemical stressors.

Stability Parameter Test Method Fading Rating Staining Rating

Light Fastness ISO 105-B02 7 -

Soaping (95°C) ISO 105-C06 (similar) 4-5 5

Perspiration - 4-5 5

Rubbing (Dry) - 4-5 -

Rubbing (Wet) - 4 -

Ironing - 4-5 5

Chlorine Bleach - 2-3 -

Oxygen Bleach - 4-5 -

Mercerizing - 4-5 4-5

Note: The ratings are based on a scale of 1 to 5 (or 1 to 8 for light fastness), where a higher

number indicates better fastness.[1]

Degradation Pathways
The degradation of C.I. Vat Green 1 can be initiated by light (photodegradation), heat (thermal

degradation), and chemical agents. The complex aromatic structure of the violanthrone core is
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the primary site of these degradation reactions.

Photodegradation
Vat Green 1 is susceptible to photodegradation upon exposure to light, particularly UV

radiation. The degradation process is believed to follow pseudo-first-order kinetics, as indicated

by linear plots of ln(C₀/C) versus time.

While specific degradation products of C.I. Vat Green 1 have not been extensively reported in

the literature, the degradation of other complex aromatic dyes suggests that the

photodegradation pathway likely involves the following steps:

Excitation: The dye molecule absorbs photons, leading to an excited electronic state.

Initiation of Radical Reactions: The excited dye molecule can react with oxygen to generate

reactive oxygen species (ROS), such as singlet oxygen and hydroxyl radicals.

Attack on the Chromophore: These highly reactive species attack the conjugated aromatic

system of the violanthrone structure, leading to the cleavage of aromatic rings and the

breakdown of the chromophore. This results in the fading of the color.

Formation of Intermediates: A series of smaller aromatic and aliphatic intermediates are

likely formed.

Mineralization: Under ideal conditions, complete degradation can lead to the mineralization

of the dye into carbon dioxide, water, and inorganic ions.
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Figure 1: Proposed Photodegradation Pathway of CI Vat Green 1.
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Thermal Degradation
Anthraquinone dyes are generally known for their high thermal stability. While specific

thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) data for C.I. Vat

Green 1 are not readily available in the public domain, studies on similar anthraquinone

structures suggest that decomposition would occur at elevated temperatures.[6] The thermal

degradation of C.I. Vat Green 1 is expected to involve the cleavage of the methoxy groups and

the eventual breakdown of the violanthrone skeleton, leading to the emission of acrid smoke

and fumes upon heating to decomposition.[3]

Chemical Degradation
The chemical stability of C.I. Vat Green 1 is crucial for its application in dyeing processes and

for understanding its persistence in the environment.

Alkaline and Acidic Conditions: Vat dyes are generally stable in alkaline conditions, which are

necessary for the dyeing process.[4] However, their stability in acidic conditions can be

variable.[4] Strong acidic conditions could potentially lead to the hydrolysis of the methoxy

groups.

Oxidizing Agents: While generally resistant to oxidation in its pigment form, the leuco form of

the dye is readily oxidized. Strong oxidizing agents, such as hypochlorite, can lead to the

degradation of the dye. The degradation mechanism likely involves an electrophilic attack on

the aromatic rings, leading to ring-opening and the formation of smaller, oxidized organic

molecules.
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Figure 2: Factors Leading to the Degradation of CI Vat Green 1.

Experimental Protocols
Detailed experimental protocols for assessing the stability of dyes like C.I. Vat Green 1 are

outlined in international standards.

Light Fastness Testing (ISO 105-B02)
This standard specifies a method for determining the resistance of the color of textiles to the

action of an artificial light source representative of natural daylight (xenon arc lamp).[4][6][7]

Apparatus: A xenon arc fading lamp test apparatus equipped with an air-cooled or water-

cooled xenon lamp. The apparatus should have filters to ensure the spectral power

distribution of the light source is similar to daylight (D65). It should also allow for the control

of temperature and humidity.[6]

Procedure:
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A specimen of the textile dyed with C.I. Vat Green 1 is prepared.

Blue wool references (a set of eight standardized dyed wool fabrics with known light

fastness) are also prepared.

The specimen and the blue wool references are exposed simultaneously to the light from

the xenon arc lamp under specified conditions of temperature and humidity.[7]

The exposure is continued until a specified change in color of the specimen or the blue

wool references is observed.

The light fastness of the specimen is assessed by comparing the change in its color with

the change in color of the blue wool references. The light fastness is rated on a scale of 1

(very low) to 8 (very high).[1]

Wash Fastness Testing (ISO 105-C06)
This standard specifies methods for determining the resistance of the color of textiles to

domestic and commercial laundering procedures.[8][9][10]

Apparatus: A suitable washing fastness tester (e.g., a launder-ometer) with stainless steel

containers and balls.[8]

Reagents: A standard soap solution or a reference detergent solution, sodium carbonate,

and a multifibre adjacent fabric (containing strips of different common textile fibers).[11]

Procedure:

A specimen of the textile dyed with C.I. Vat Green 1 is prepared and stitched together with

a piece of multifibre adjacent fabric.[10]

The composite specimen is placed in a stainless steel container with the test solution and

stainless steel balls (to provide mechanical action).

The container is then agitated in the washing fastness tester for a specified time and at a

specified temperature (e.g., 40°C, 50°C, 60°C, or 95°C).[8]

After the washing cycle, the specimen is rinsed and dried.
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The change in color of the specimen (fading) and the degree of staining on each of the

fiber strips of the multifibre adjacent fabric are assessed using grey scales. The results are

rated on a scale of 1 (poor) to 5 (excellent).[1]
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Figure 3: General Workflow for Stability Testing of CI Vat Green 1.

Conclusion
C.I. Vat Green 1 demonstrates high stability, particularly in terms of light and wash fastness,

which is consistent with its chemical structure as a violanthrone derivative. While quantitative

data from standardized fastness tests confirm its robustness for textile applications, a detailed

understanding of its degradation pathways, especially the identification of specific degradation

products, requires further investigation using advanced analytical techniques such as mass

spectrometry. The provided experimental protocols based on ISO standards offer a framework

for systematic stability assessment. A deeper knowledge of the degradation mechanisms is
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essential for predicting the long-term behavior of this dye, assessing its environmental impact,

and developing more sustainable dyeing technologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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